Cas no 67796-66-1 (2-Buten-1-one, 1-(2-ethyl-3,6,6-trimethyl-1-cyclohexen-1-yl)-)
67796-66-1 structure
Product Name:2-Buten-1-one, 1-(2-ethyl-3,6,6-trimethyl-1-cyclohexen-1-yl)-
CAS No:67796-66-1
MF:C15H24O
MW:220.350464820862
CID:387671
PubChem ID:54075873
Update Time:2025-04-19
2-Buten-1-one, 1-(2-ethyl-3,6,6-trimethyl-1-cyclohexen-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Buten-1-one, 1-(2-ethyl-3,6,6-trimethyl-1-cyclohexen-1-yl)-
- 1-(2-ethyl-3,6,6-trimethylcyclohexen-1-yl)but-2-en-1-one
- 67796-66-1
- 1-(2-Ethyl-3,6,6-trimethylcyclohex-1-en-1-yl)but-2-en-1-one
- DTXSID40708856
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- Inchi: 1S/C15H24O/c1-6-8-13(16)14-12(7-2)11(3)9-10-15(14,4)5/h6,8,11H,7,9-10H2,1-5H3
- InChI Key: MJQBDDVFYFETNQ-UHFFFAOYSA-N
- SMILES: O=C(C=CC)C1=C(CC)C(C)CCC1(C)C
Computed Properties
- Exact Mass: 220.182715385g/mol
- Monoisotopic Mass: 220.182715385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.2
- Topological Polar Surface Area: 17.1Ų
2-Buten-1-one, 1-(2-ethyl-3,6,6-trimethyl-1-cyclohexen-1-yl)- Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
67796-66-1 (2-Buten-1-one, 1-(2-ethyl-3,6,6-trimethyl-1-cyclohexen-1-yl)-) Related Products
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- 1125-21-9(Ketoisophorone)
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